N-[(4-Ethyl-2,3-dihydro-1,4-benzoxazin-2-yl)methyl]-N-methylprop-2-enamide

• IUPAC Name: N-[(4-ethyl-2,3-dihydro-1,4-benzoxazin-2-yl)methyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C15H20N2O2/c1-4-15(18)16(3)10-12-11-17(5-2)13-8-6-7-9-14(13)19-12/h4,6-9,12H,1,5,10-11H2,2-3H3
• InChI Key: UBLAJBCKYVSEEQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(OC2=CC=CC=C21)CN(C)C(=O)C=C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

The compound you’re asking about seems to be a derivative of benzoxazin, which is a type of organic compound. Benzoxazin derivatives are known to have various biological activities, such as antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, and more.

Molecular Structure Analysis

The molecular structure of a compound can greatly influence its properties and reactivity. For benzoxazin derivatives, the presence of the benzoxazin ring is a key feature. The specific substituents attached to this ring can greatly influence the compound’s properties.

Chemical Reactions Analysis

Benzoxazin derivatives can undergo various chemical reactions, depending on their specific structure and the conditions they are subjected to.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For benzoxazin derivatives, these properties can include things like molecular weight, solubility, melting point, and more.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. For benzoxazin derivatives, their mechanisms of action can vary widely depending on their specific structure and the biological system they are interacting with.

Future Directions

The field of benzoxazin derivatives is a active area of research, with potential applications in various fields such as medicine and agriculture. Future research will likely continue to explore the synthesis, properties, and applications of new benzoxazin derivatives.